Cas no 14150-94-8 (1-methyl-3,5-dinitro-pyridin-2-one)

• Product Name: 1-methyl-3,5-dinitro-pyridin-2-one
• CAS No: 14150-94-8
• MF: C₆H₅N₃O₅
• MW: 199.121001005173
• MDL: MFCD00456280
• CID: 120184
• PubChem ID: 3621236
• Update Time: 2025-08-05

1-methyl-3,5-dinitro-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-3,5-DINITRO-1H-PYRIDIN-2-ONE
• 1-Methyl-3,5-dinitropyridin-2(1H)-one
• 1-Methyl-3,5-dinitro-2-pyridone
• 2(1H)-Pyridinone,1-methyl-3,5-dinitro-
• 1-methyl-3,5-dinitropyridine-2(1H)-one
• 3,5-Dinitro-1-Methyl-2-Pyridone
• 1-METHYL-3,5-DINITROPYRIDIN-2-ONE
• 1-Methyl-3,5-dinitro-1H-p...
• 1-Methyl-3,5-dinitropyridine-2
• 1-Methyl-3,5-dinitro-2-pyridinone
• 1-methyl-3,5-dinitro-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 1-methyl-3,5-dinitro-
• 1-methyl-3,5-dinitro-2(1H)-Pyridinone
• KSC496M6D
• 1-methyl-3,5-dinitro-pyridone
• QARVELJVEBLWGK-UHFFFAOYSA-N
• 1-Methyl-3,5-dinitropyridin-2(1H)-one 97%
• 1-methyl-3,5-dinitro-pyridin-2-one
• AM20061842
• 14150-94-8
• Q-101043
• BCP21947
• M2820
• 1-Methyl-3,5-dinitropyridin-2(1H)-one, 97%
• DTXSID10394381
• 3,5-Dinitro-1-methylpyridin-2-one
• SCHEMBL397235
• SY023535
• MFCD00456280
• AC-22636
• AKOS015912673
• AKOS015850754
• FT-0649251
• AS-18109
• PB29077
• CS-W013205
• A3054
• EN300-118065
• ALBB-030438
• DB-027432

• MDL： MFCD00456280
• Inchi： 1S/C6H5N3O5/c1-7-3-4(8(11)12)2-5(6(7)10)9(13)14/h2-3H,1H3
• InChI Key： QARVELJVEBLWGK-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(=CN1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.02300
• Monoisotopic Mass: 199.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 112

Experimental Properties

• Density: 1.60
• Melting Point: 174-178 °C
• Boiling Point: 289.5°C at 760 mmHg
• Flash Point: 128.9°C
• Refractive Index: 1.612
• PSA: 113.64000
• LogP: 1.24810
• λmax: 308(H2O)(lit.)

1-methyl-3,5-dinitro-pyridin-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301 + P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-methyl-3,5-dinitro-pyridin-2-one

Comprehensive Overview of 1-Methyl-3,5-dinitro-pyridin-2-one (CAS No. 14150-94-8): Properties, Applications, and Industry Insights

1-Methyl-3,5-dinitro-pyridin-2-one (CAS No. 14150-94-8) is a specialized nitro-substituted pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its methyl group at the 1-position and nitro groups at the 3- and 5-positions, exhibits unique reactivity patterns due to its electron-deficient aromatic system. Its molecular formula, C₆H₅N₃O₅, and structural features make it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing demand for nitroheterocyclic compounds like 1-methyl-3,5-dinitro-pyridin-2-one in drug discovery, particularly for antimicrobial and antiparasitic applications. The compound's ability to undergo selective reduction or nucleophilic substitution reactions allows for the synthesis of diverse pyridine-based scaffolds, addressing key challenges in medicinal chemistry. Researchers are actively exploring its potential in designing novel enzyme inhibitors, leveraging its electron-withdrawing nitro groups to enhance binding affinity.

From an industrial perspective, CAS 14150-94-8 is increasingly referenced in patents related to crop protection agents. Its structural motif appears in next-generation herbicides and pesticides, where the dinitropyridone moiety contributes to improved photostability and soil persistence. Environmental compatibility studies of such nitroaromatic compounds remain a hot topic, with analytical methods like HPLC-MS being optimized for trace detection in ecological samples.

The synthesis of 1-methyl-3,5-dinitro-2-pyridone typically involves nitration of protected 2-hydroxypyridine derivatives, with recent process innovations focusing on greener nitrating agents and solvent-free conditions. These advancements align with the pharmaceutical industry's push toward sustainable chemistry—a frequently searched term in scientific databases. Computational chemistry studies utilizing DFT calculations have provided deeper insights into the compound's charge distribution and potential reaction pathways.

Analytical characterization of 14150-94-8 reveals distinctive spectral features: its IR spectrum shows strong absorptions at 1540-1520 cm^-1 (asymmetric NO₂ stretch) and 1350-1330 cm^-1 (symmetric NO₂ stretch), while the 1H NMR displays a characteristic downfield shift for the methyl protons due to anisotropic effects. These properties make it identifiable in complex mixtures, a crucial factor for quality control in API manufacturing.

Emerging applications in material science have expanded the utility of dinitropyridone derivatives. Their incorporation into coordination polymers and energetic materials has been explored, though non-explosive applications dominate current research. The compound's thermal stability (decomposition >200°C) makes it suitable for high-performance polymers, a sector experiencing rapid growth according to market analysis reports.

Regulatory aspects of nitro-containing compounds like 1-methyl-3,5-dinitro-pyridin-2-one are frequently queried in regulatory databases. While not classified as hazardous under standard protocols, proper handling procedures are recommended due to potential skin sensitization concerns—a common search term among laboratory safety professionals. Storage in amber glass under inert atmosphere is advised to prevent potential photodegradation.

The commercial availability of CAS 14150-94-8 has improved significantly, with suppliers offering both research-grade and bulk quantities. Pricing trends reflect the compound's growing importance, with market intelligence platforms tracking its inclusion in custom synthesis projects. Analytical standards are now available for method validation purposes, supporting its use in regulated industries.

Future research directions for 1-methyl-3,5-dinitro-2(1H)-pyridinone include exploration of its biocatalytic transformations and potential in photopharmacology. The scientific community continues to investigate its structure-activity relationships, particularly how modifications to the pyridinone ring affect biological activity—a subject generating numerous academic citations and patent filings annually.